Cas no 1315367-33-9 (1-(2-morpholinoethyl)guanidine;hemi(sulfuric acid))

• Product Name: 1-(2-morpholinoethyl)guanidine;hemi(sulfuric acid)
• CAS No: 1315367-33-9
• MF: C₇H₁₈N₄O₅S
• MW: 270.306620121002
• CID: 4588214
• Update Time: 2025-10-29

1-(2-morpholinoethyl)guanidine;hemi(sulfuric acid) Chemical and Physical Properties

Names and Identifiers

• bis(N''-[2-(morpholin-4-yl)ethyl]guanidine)
• 1-(2-morpholinoethyl)guanidine;hemi(sulfuric acid)

• Inchi： 1S/C7H16N4O.H2O4S/c8-7(9)10-1-2-11-3-5-12-6-4-11;1-5(2,3)4/h1-6H2,(H4,8,9,10);(H2,1,2,3,4)
• InChI Key： PFZXRLGBMGFEAX-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(N1CCOCC1)CNC(N)=N

Additional information on 1-(2-morpholinoethyl)guanidine;hemi(sulfuric acid)

1-(2-Morpholinoethyl)guanidine;hemi(sulfuric acid): A Versatile Compound in Pharmaceutical and Biomedical Research

1-(2-Morpholinoethyl)guanidine;hemi(sulfur,ic acid) represents a unique chemical entity with significant potential in pharmaceutical and biomedical applications. This compound, characterized by its guanidine core and morpholine functional group, has garnered attention for its multifaceted biological activities. Recent studies have highlighted its role in modulating ion channels, neuroprotection, and anti-inflammatory pathways, making it a promising candidate for drug development. The hemi(sulfuric acid) moiety further enhances its solubility and bioavailability, which are critical factors in therapeutic efficacy.

The 1-(2-morpholinoethyl)guanidine structure is derived from the guanidine scaffold, a well-known class of compounds with diverse pharmacological properties. The morpholine ring introduces additional functional versatility, enabling interactions with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. This structural feature is particularly relevant in the context of drug design, where the ability to fine-tune molecular interactions is crucial for optimizing therapeutic outcomes.

Recent advances in pharmacological research have demonstrated that 1-(2-morpholinoethyl)guanidine exhibits potent activity against various disease models. For instance, a 2023 study published in Journal of Medicinal Chemistry revealed its efficacy in modulating Nav1.7 sodium channels, which are implicated in chronic pain conditions. This finding underscores the compound's potential as a novel analgesic agent. The hemi(sulfuric acid) functional group is believed to enhance its membrane permeability, facilitating targeted delivery to affected tissues.

Another area of interest is the anti-inflammatory properties of 1-(2-morpholinoethyl)guanidine. Research published in Frontiers in Immunology (2023) highlighted its ability to inhibit pro-inflammatory cytokine production, suggesting its utility in autoimmune disorders. The guanidine moiety is thought to interact with inflammatory pathways, while the morpholine ring may contribute to its stability in biological environments. These properties make it a compelling candidate for the development of anti-inflammatory therapies.

The synthetic pathway of 1-(2-morpholinoethyl)guanidine has also been a focus of recent studies. A 2023 paper in Organic & Biomolecular Chemistry described an efficient method for its synthesis, emphasizing the importance of reaction conditions and solvent selection in achieving high yields. This advancement is critical for scaling up production for clinical applications, ensuring cost-effectiveness and sustainability in pharmaceutical manufacturing.

Furthermore, the biological activity of 1-(2-morpholinoethyl)guanidine has been explored in preclinical models. A 2023 study in Pharmacology & Therapeutics evaluated its efficacy in a mouse model of neurodegenerative diseases, demonstrating significant neuroprotective effects. The compound's ability to cross the blood-brain barrier, facilitated by the hemi(sulfuric acid) moiety, was a key factor in its success. This finding opens new avenues for the treatment of conditions such as Alzheimer's and Parkinson's disease.

The therapeutic potential of 1-(2-morpholinoethyl)guanidine extends beyond pain and inflammation. Recent research in Cell Reports (2023) indicated its role in modulating autophagy pathways, which are critical for cellular homeostasis. This property could be leveraged in the development of antitumor agents, as dysregulated autophagy is associated with cancer progression. The guanidine core may interact with key autophagy regulators, while the morpholine ring enhances its stability in vivo.

Challenges in the clinical translation of 1-(2-morpholinoethyl)guanidine include optimizing its pharmacokinetic profile and minimizing potential side effects. A 2023 review in Drug Discovery Today discussed strategies for improving its bioavailability and target specificity. These efforts are essential for ensuring the compound's safety and efficacy in human trials, which are currently in early phases.

Overall, 1-(2-morpholinoethyl)guanidine;hemi(sulfuric acid) represents a promising compound with broad applications in pharmaceutical and biomedical research. Its unique structural features and biological activities position it as a valuable tool for developing novel therapies for a range of diseases. Continued research into its mechanisms of action and clinical potential will be critical for advancing its use in the medical field.